Cas no 2567504-68-9 (6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-2-carboxylic acid)

• Product Name: 6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-2-carboxylic acid
• CAS No: 2567504-68-9
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5656599
• PubChem ID: 165688599
• Update Time: 2025-10-18

6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2567504-68-9
• 6-[(tert-butoxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid
• EN300-27693913
• 6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-2-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-13(2,3)19-12(17)14-6-8-4-5-9(11(15)16)18-10(8)7-14/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： RHCWOOALFXGLOX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC2CN(C(=O)OC(C)(C)C)CC12

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-2-carboxylic acid

Recent Advances in the Study of 6-(tert-butoxy)carbonyl-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid (CAS: 2567504-68-9)

The compound 6-(tert-butoxy)carbonyl-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid (CAS: 2567504-68-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, featuring a fused pyranopyrrole ring system, has emerged as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of protease inhibitors, GPCR modulators, and other therapeutic agents targeting complex biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a constrained proline mimetic in the design of selective cathepsin K inhibitors. Researchers utilized the rigid octahydropyrano[2,3-c]pyrrole core to enforce specific binding conformations, resulting in compounds with improved potency (IC50 values in the low nanomolar range) and enhanced metabolic stability compared to linear analogs. The tert-butoxycarbonyl (Boc) protecting group was found to be crucial for both synthetic manipulation and subsequent biological evaluation.

Further investigations into the synthetic applications of 2567504-68-9 have revealed innovative approaches to its derivatization. A team from MIT developed a novel asymmetric hydrogenation protocol that enables the efficient production of enantiomerically pure forms of this scaffold (Nature Chemistry, 2024). This breakthrough has significant implications for the development of chiral drugs, particularly in the area of CNS disorders where stereochemical purity is often critical for both efficacy and safety.

Recent patent filings (WO2023187654, 2023) have disclosed the use of 6-(tert-butoxy)carbonyl-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid as a key intermediate in the synthesis of novel antiviral agents. The compound's unique three-dimensional structure appears to facilitate interactions with viral proteases that are resistant to current therapeutics. Computational modeling studies suggest that the fused ring system provides optimal spatial orientation for binding to conserved regions of these viral targets.

From a synthetic chemistry perspective, the stability of the Boc-protected derivative has enabled its use in multi-step synthetic sequences under various reaction conditions. A 2024 study in Organic Letters demonstrated its compatibility with palladium-catalyzed cross-coupling reactions, significantly expanding the toolbox for structural diversification. This has led to the creation of diverse compound libraries for high-throughput screening against various disease targets.

Ongoing research is exploring the potential of this scaffold in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS National Meeting showed promising data on its incorporation into PROTAC molecules, where the rigid structure appears to confer favorable physicochemical properties for cell permeability and protein-binding selectivity.

As the field continues to explore the therapeutic potential of 6-(tert-butoxy)carbonyl-octahydropyrano[2,3-c]pyrrole-2-carboxylic acid, future research directions are likely to focus on: (1) further optimization of synthetic routes for large-scale production, (2) detailed structure-activity relationship studies of its derivatives, and (3) exploration of its applications in emerging therapeutic modalities beyond small molecule drugs.